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Introduction

PF-06761281 is a potent and selective inhibitor of the sodium-coupled citrate transporter
(NaCT), also known as Solute Carrier Family 13 Member 5 (SLC13A5).[1][2] NaCT is primarily
expressed in the liver and brain and is responsible for transporting citrate from the extracellular
space into the cytoplasm.[3][4] Cytoplasmic citrate is a key metabolite, playing a crucial role in
cellular energy homeostasis, fatty acid synthesis, and glycolysis.[3][4][5] Inhibition of NaCT with
PF-06761281 has been investigated as a potential therapeutic strategy for metabolic diseases.

[3]

These application notes provide a detailed protocol for determining the half-maximal inhibitory
concentration (IC50) of PF-06761281 against SLC13A5 in vitro using a radiolabeled citrate
uptake assay.

Mechanism of Action

SLC13A5 is a symporter that cotransports three sodium ions along with one molecule of citrate
into the cell. This process is electrogenic and depends on the sodium gradient maintained
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across the plasma membrane. PF-06761281 acts as an allosteric, state-dependent inhibitor of
this transporter, meaning its inhibitory potency can be influenced by the concentration of citrate.
[2] By blocking the uptake of extracellular citrate, PF-06761281 can modulate downstream
metabolic pathways.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15590823/docs?utm_src=pdf-body#application-notes-and-protocols-measuring-the-in-vitro-ic50-of-pf-06761281
https://www.probechem.com/products_PF-06761281.html
https://www.benchchem.com/product/b15590823/docs?utm_src=pdf-body#application-notes-and-protocols-measuring-the-in-vitro-ic50-of-pf-06761281
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590823?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Extracellular Space

@7 @ PF-06761281

Binds Binds Inhibits

Plasma Mlembrane

SLC13A5 (NaCT)
\_/

Transport Transport

Cytoplasm

Fatty Acid Synthesis,
TCA Cycle

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590823?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Preparation
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Analysis

Lyse cells
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Data Processing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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